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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for
Triclacetamol, a trichloroacetyl derivative of paracetamol used for research purposes.[1][2]
Adherence to these procedures is critical for ensuring laboratory safety, minimizing
environmental impact, and maintaining regulatory compliance.

Immediate Safety and Logistical Information

Triclacetamol is classified as harmful if swallowed. Appropriate personal protective equipment
(PPE), including gloves, and eye and face protection, should be worn when handling this
compound.[3] Work should be conducted in a well-ventilated area to avoid inhalation of any
dust. In the event of a spill, the material should be swept up and placed into a suitable, labeled
container for disposal.

Step-by-Step Disposal Protocol

The primary method for the disposal of Triclacetamol is through an approved waste disposal
plant. It is imperative to follow all national and local regulations concerning chemical waste
disposal.

o Container Management: Keep Triclacetamol in its original container. Do not mix it with other
waste materials.
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e Labeling: Ensure the container is clearly and accurately labeled as "Triclacetamol” waste.

» Collection: Store the sealed waste container in a designated, secure area away from
incompatible materials.

o Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
contractor.

» Contaminated Materials: Any materials, such as gloves or paper towels, that come into
contact with Triclacetamol should also be disposed of as hazardous waste.

Note: Uncleaned containers should be treated and disposed of as if they still contain the
product.

Quantitative Data for Disposal

At present, there is no publicly available, specific quantitative data, such as concentration limits
for disposal or specific waste classification codes, for Triclacetamol. Disposal procedures
should adhere to the general guidelines for chemical laboratory waste. The following table
summarizes the key characteristics of Triclacetamol relevant to its handling and disposal.

Property Value Source

2,2,2-trichloro-N-(4-
hydroxyphenyl)acetamide

Chemical Name

Molecular Formula C8H6CI3NO2

Appearance Solid

] Harmful if swallowed (Acute
Primary Hazard o
toxicity, Oral, Category 4)

Storage Tightly closed, in a dry place

Experimental Protocols

No specific experimental protocols for the disposal of Triclacetamol are cited in the available
safety data sheets. The recommended disposal method is based on standard procedures for
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chemical waste management in a laboratory setting.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Triclacetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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